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Executive Summary

Piperidine-1-sulfonyl chloride is a pivotal chemical intermediate, valued for its role as a
versatile building block in organic synthesis, particularly within the pharmaceutical and
agrochemical sectors. Its sulfonyl chloride moiety provides a highly reactive site for the
construction of sulfonamides, a functional group present in a vast array of biologically active
compounds. This guide offers a comprehensive overview of Piperidine-1-sulfonyl chloride,
detailing its fundamental molecular and physical properties, established synthesis protocols,
key applications, and essential safety and handling procedures to support its effective and safe
utilization in a research and development setting.

Core Molecular and Physicochemical Properties

A thorough understanding of a reagent's properties is the foundation of its successful
application in synthesis. Piperidine-1-sulfonyl chloride is a liquid at room temperature
characterized by a distinct set of physical and chemical identifiers.[1]

Molecular Formula and Weight

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1589436#bc-rfq
https://www.benchchem.com/product/b1589436/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-piperidine-1-sulfonyl-chloride
https://www.benchchem.com/product/b1589436/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-piperidine-1-sulfonyl-chloride
https://www.benchchem.com/product/b1589436/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-piperidine-1-sulfonyl-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/749354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The empirical formula for Piperidine-1-sulfonyl chloride is CsH10CINO2S.[2][3] This
composition gives it a molecular weight of approximately 183.66 g/mol .[2][3][4]

Chemical Structure

The molecule consists of a saturated six-membered piperidine ring where the nitrogen atom is
bonded to a sulfonyl chloride (-SO2CI) group. This structure is the source of its utility, combining
a stable heterocyclic scaffold with a highly reactive functional group.

Caption: 2D Structure of Piperidine-1-sulfonyl chloride.

Key Physicochemical Data

The quantitative properties of Piperidine-1-sulfonyl chloride are crucial for experimental
design, including reaction setup, purification, and storage.

Property Value Source(s)

IUPAC Name piperidine-1-sulfonyl chloride [PubChem][2]

CAS Number 35856.62-3 E]igma-AIdrich, PubChem][2]
Molecular Formula CsH10CINO2S [PubChem, Guidechem][2][5]
Molecular Weight 183.66 g/mol {z]ubChem, Sigma-Aldrich]{2]
Appearance Liquid [Sigma-Aldrich][1]

Density 1.308 g/mL at 25 °C [Sigma-Aldrich][1]

Boiling Point 274.2+7.0 °C at 760 mmHg [Chemsrc][6]

Refractive Index n20/D 1.494 [Sigma-Aldrich][1]

SMILES C1CCN(CC1)S(=0)(=0)Cl [PubChem][2]

Synthesis and Reaction Chemistry
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The synthesis of Piperidine-1-sulfonyl chloride is typically achieved through a straightforward
but carefully controlled reaction between piperidine and sulfuryl chloride.[7] This process is
fundamental for laboratories that require this reagent and prefer to synthesize it in-house.

Standard Synthesis Protocol

The reaction involves the nucleophilic attack of the piperidine nitrogen on the sulfur atom of
sulfuryl chloride. The use of excess piperidine is a key experimental choice; one equivalent
acts as the nucleophile, while the second equivalent acts as a base to neutralize the
hydrochloric acid (HCI) byproduct, driving the reaction to completion.

Workflow: Synthesis of Piperidine-1-sulfonyl Chloride
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Start: Prepare Reagents

Piperidine (2 eq.)
Sulfuryl Chloride (1 eq.)
Dichloromethane (Solvent)

ropwise addition of piperidine
Combine reagents at -20°C
Stir at 0°C for 2 hours

l

Aqueous Workup:
1. Partition between DCM and H20
2. Wash with 1IN HCI, then brine

Dry organic layer over
anhydrous MgSOa

Filter and concentrate
under reduced pressure

Purify by vacuum distillation
(1 mmHg, 105°C)

Product:
Piperidine-1-sulfonyl chloride

Click to download full resolution via product page

Caption: General workflow for laboratory-scale synthesis.
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Detailed Step-by-Step Methodology:[4]

Preparation: A solution of sulfuryl chloride (1 equivalent) in dichloromethane is cooled to
-20°C in a reaction vessel equipped with a dropping funnel and a magnetic stirrer.

e Reaction: Piperidine (2 equivalents) is added dropwise to the cooled sulfuryl chloride
solution, ensuring the temperature is maintained. The causality behind the low temperature
is to control the exothermicity of the reaction and prevent unwanted side reactions.

o Maturation: After the addition is complete, the reaction mixture is allowed to warm to 0°C and
is stirred for 2 hours to ensure the reaction goes to completion.

e Quenching & Extraction: The mixture is partitioned between dichloromethane and water. The
organic layer is separated and washed sequentially with 1N HCI (to remove excess
piperidine) and brine.

e Drying and Concentration: The isolated organic layer is dried over an anhydrous drying
agent like magnesium sulfate, filtered, and concentrated under reduced pressure.

 Purification: The crude residue is purified via vacuum distillation (e.g., at 1 mm Hg, 105°C) to
yield the pure Piperidine-1-sulfonyl chloride.[4] Purity can be confirmed by NMR
spectroscopy and comparison with reference spectra.

Applications in Research and Drug Development

The primary utility of Piperidine-1-sulfonyl chloride lies in its ability to serve as a precursor
for N-piperidinosulfonamides. The piperidine moiety is a highly prevalent scaffold in medicinal
chemistry, found in over 100 commercially available drugs.[8] Its incorporation can impart
favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

Sulfonamide Synthesis

The reaction of Piperidine-1-sulfonyl chloride with a primary or secondary amine is the most
common application. This reaction, typically conducted in the presence of a non-nucleophilic
base (e.qg., triethylamine or pyridine), readily forms a stable sulfonamide bond.

Reaction Scheme: General Sulfonamide Formation
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Reactants

Piperidine-1-sulfonyl chloride + Primary/Secondary Amine (R-NHz or R2NH)

Base (e.g., EtsN)
Solvent (e.g., DCM)

Proéuct

N-Substituted Piperidine-1-sulfonamide

Click to download full resolution via product page

Caption: Synthesis of sulfonamides from the title reagent.

Significance in Medicinal Chemistry

The sulfonamide functional group is a cornerstone in drug design, known for a wide spectrum
of biological activities including antibacterial, anti-inflammatory, and anti-tumoral effects.[9] By
combining the sulfonyl chloride functionality with the privileged piperidine scaffold, this reagent
provides a direct route to novel chemical entities.[10] The piperidine ring system is valued for
its three-dimensional structure, which can lead to enhanced interactions with biological targets
compared to flat aromatic systems.[8] Researchers have utilized this building block to create
diverse libraries of sulfonamide derivatives for screening against various diseases.[9]

Safety, Handling, and Storage

As a reactive chemical, proper handling of Piperidine-1-sulfonyl chloride is paramount to
ensure laboratory safety.

e Hazards: The compound is classified as corrosive and causes severe skin burns and eye
damage.[2][11] Inhalation may cause irritation to the respiratory tract.[12][13]
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o Personal Protective Equipment (PPE): Always handle this chemical inside a chemical fume
hood.[6] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face
shield, and a lab coat.[6][12]

e First Aid:

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes and remove contaminated clothing.[12][14][15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[14][15]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting.[14][15]

o

In all cases of exposure, seek immediate medical attention.[11][15]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] The
material is moisture-sensitive, and containers should be carefully resealed after use.[5][13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[6][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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